![molecular formula C19H15F3N2OS B300912 3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one](/img/structure/B300912.png)
3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one
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Overview
Description
3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one, also known as MMBIT, is a compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
In Alzheimer's disease, this compound has been shown to inhibit the formation of amyloid-beta peptides, which are believed to play a role in the pathogenesis of the disease. This compound has been shown to inhibit the activity of beta-secretase, an enzyme involved in the formation of amyloid-beta peptides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized, but studies have shown that it exhibits antitumor activity in various cancer cell lines, as well as potential therapeutic effects in Alzheimer's disease. Additionally, this compound-based MOFs have been shown to exhibit high surface areas and tunable pore sizes, making them promising materials for various applications.
Advantages and Limitations for Lab Experiments
One advantage of 3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one is its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. Additionally, this compound-based MOFs have been shown to exhibit high surface areas and tunable pore sizes, making them promising materials for various applications. However, one limitation of this compound is its relatively complex synthesis method, which may limit its widespread use in research.
Future Directions
There are many potential future directions for research on 3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one, including:
1. Further investigation of its mechanism of action in cancer cells and Alzheimer's disease.
2. Development of this compound-based MOFs for various applications, including gas storage, catalysis, and drug delivery.
3. Synthesis of this compound derivatives with improved antitumor activity and selectivity.
4. Investigation of the potential therapeutic effects of this compound in other diseases, such as Parkinson's disease and Huntington's disease.
5. Development of new synthetic methods for this compound and its derivatives, to improve their accessibility for research.
Synthesis Methods
The synthesis of 3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one involves the reaction of 3-(trifluoromethyl)aniline with 4-methylbenzaldehyde in the presence of a base, followed by condensation with 2-methyl-4-thioxo-1,3-thiazolidin-5-one. The resulting product is this compound, which can be purified through recrystallization.
Scientific Research Applications
3-Methyl-5-(4-methylbenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and liver cancer cells. Additionally, this compound has been investigated as a potential therapeutic agent for Alzheimer's disease, due to its ability to inhibit the formation of amyloid-beta peptides.
In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery. This compound-based MOFs have been shown to exhibit high surface areas and tunable pore sizes, making them promising materials for various applications.
In catalysis, this compound has been used as a ligand for the synthesis of chiral catalysts, which have been shown to exhibit high enantioselectivity in various reactions, including asymmetric hydrogenation and Suzuki-Miyaura coupling.
properties
Molecular Formula |
C19H15F3N2OS |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
(5Z)-3-methyl-5-[(4-methylphenyl)methylidene]-2-[3-(trifluoromethyl)phenyl]imino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C19H15F3N2OS/c1-12-6-8-13(9-7-12)10-16-17(25)24(2)18(26-16)23-15-5-3-4-14(11-15)19(20,21)22/h3-11H,1-2H3/b16-10-,23-18? |
InChI Key |
DXVMHNVYAKISJL-BWFWVIOXSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=NC3=CC=CC(=C3)C(F)(F)F)S2)C |
SMILES |
CC1=CC=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC(=C3)C(F)(F)F)S2)C |
Canonical SMILES |
CC1=CC=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC(=C3)C(F)(F)F)S2)C |
Origin of Product |
United States |
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